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Compound of Interest

Compound Name: Camaric acid

Cat. No.: B15562923 Get Quote

The proper disposal of Camaric acid, a naturally occurring pentacyclic triterpenoid, requires

careful consideration due to the limited availability of a comprehensive Safety Data Sheet

(SDS). Researchers, scientists, and drug development professionals must adhere to rigorous

safety protocols and institutional guidelines. It is crucial to distinguish Camaric acid from the

similarly named but structurally different Carminic acid, as disposal procedures for the two are

not interchangeable. This guide provides essential safety and logistical information for the

handling and disposal of Camaric acid, emphasizing the importance of consulting the supplier-

specific SDS as the definitive source of safety information.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Camaric acid is presented below.

This information is foundational for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C35H52O6[1][2]

Molecular Weight 568.8 g/mol [2]

IUPAC Name

(1S,2S,6S,10R,11S,14S,15R,18R,20R)-20-

hydroxy-8,8,14,15,19,19-hexamethyl-10-[(Z)-2-

methylbut-2-enoyl]oxy-21-

oxahexacyclo[18.2.2.01,18.02,15.05,14.06,11]te

tracos-4-ene-11-carboxylic acid[2]

Solubility
Soluble in organic solvents like methanol and

chloroform.[3]

CAS Number 146450-83-1[4][5]

Experimental Protocol: Safe Disposal of Camaric
Acid Waste
The following protocol outlines the recommended steps for the safe disposal of Camaric acid
waste. This procedure is based on general best practices for handling organic acids in a

laboratory setting.

I. Personal Protective Equipment (PPE) and Safety Measures

Before initiating any disposal procedures, ensure all appropriate personal protective equipment

is worn. This includes, but is not limited to:

Eye and Face Protection: Safety goggles with side shields or a face shield.[4]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene.[4]

Body Protection: A lab coat.[4]

Respiratory Protection: An N95-rated respirator or higher, particularly if there is a risk of

generating dust.[4]
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All handling and disposal activities should be conducted within a certified chemical fume hood

to minimize inhalation exposure.[4]

II. Waste Segregation and Collection

Proper segregation of waste streams is critical to prevent accidental chemical reactions.

Identify Waste Type: Determine if the waste is solid Camaric acid, a solution of Camaric
acid in an organic solvent, or an aqueous solution.

Separate Waste Streams:

Solid Waste: Collect all contaminated solid materials, such as weigh boats, gloves, and

paper towels, in a designated, clearly labeled hazardous waste container.[4]

Liquid Waste:

Organic Solvent Solutions: Collect solutions of Camaric acid in organic solvents in a

separate, compatible, and clearly labeled hazardous waste container.[4] Never dispose

of organic solvent solutions down the drain.[6]

Aqueous Solutions: The disposal of aqueous solutions may depend on local regulations.

It is generally not advisable to dispose of even dilute aqueous solutions down the drain

without neutralization and explicit permission from your institution's Environmental

Health and Safety (EHS) office.[6]

III. Waste Container Management

Proper management of waste containers is essential for safety and compliance.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Camaric acid," and the approximate concentration and quantity.[4]

Container Integrity: Ensure waste containers are in good condition, compatible with the

waste they contain, and are kept tightly closed except when adding waste.[7]

Storage: Store waste containers in a designated satellite accumulation area, segregated

according to compatibility.[4][7]
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IV. Final Disposal

Consult Institutional Guidelines: Always follow your institution's specific procedures for

hazardous waste disposal. Contact your EHS office for guidance.[6]

Arrange for Pickup: Once the waste container is ready for disposal, arrange for pickup by

your institution's hazardous waste management service.[6]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Camaric acid waste.
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Camaric Acid Waste Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15562923?utm_src=pdf-body-img
https://www.benchchem.com/product/b15562923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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